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Compound of Interest

Compound Name: Oxolan-3-yl methanesulfonate

Cat. No.: B186733

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Oxolan-3-yl methanesulfonate
(CAS: 156380-34-6) is not publicly available. The following guidance is based on the hazard
information provided by chemical suppliers and data extrapolated from structurally similar
sulfonate esters. It is imperative to handle this compound with caution and to perform a
thorough risk assessment before commencing any experimental work.

Oxolan-3-yl methanesulfonate is a sulfonate ester, a class of compounds often used as
alkylating agents in organic synthesis. Such compounds are typically reactive and require
stringent safety protocols to prevent exposure.

Hazard Identification and Classification

Based on available data, Oxolan-3-yl methanesulfonate is classified with the following
hazards:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]
» H335: May cause respiratory irritation.[1]

Due to its classification as a sulfonate ester, it should be handled as a potentially toxic and
reactive substance.
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Physical and Chemical Properties

Property Value Source
CAS Number 156380-34-6 Biosynth
Molecular Formula CsH1004S Biosynth[1]
Molecular Weight 166.2 g/mol Biosynth[1]

Not explicitly stated, likely a
Appearance ) o General knowledge
solid or liquid

N No data available, likely
Solubility ] ] General knowledge
soluble in organic solvents

Operational Plan for Safe Handling

A systematic approach is crucial when working with potentially hazardous materials like
Oxolan-3-yl methanesulfonate. The following workflow outlines the necessary steps from
preparation to disposal.
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Caption: A workflow for the safe handling of Oxolan-3-yl methanesulfonate.

Personal Protective Equipment (PPE) Selection
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The selection of appropriate PPE is critical to minimize exposure. The following diagram
illustrates the decision-making process for choosing the correct protective gear.
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Caption: PPE selection guide for handling Oxolan-3-yl methanesulfonate.

Detailed PPE Recommendations

o Eye/Face Protection: Chemical safety goggles that provide a complete seal around the eyes
are mandatory.[2] In situations with a higher risk of splashing, a face shield should be worn in
addition to goggles.[3]

¢ Skin Protection:

o Gloves: Nitrile gloves are recommended for handling this chemical.[4] Double-gloving is a
good practice to provide an additional layer of protection.[5] Gloves must be inspected
before use and changed immediately if contaminated or damaged.

o Clothing: A flame-resistant lab coat should be worn and kept fully fastened. For
procedures with a significant splash risk, a chemical-resistant apron over the lab coat is
advised.[2]
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e Respiratory Protection: All work with Oxolan-3-yl methanesulfonate, including weighing
and transfers, must be conducted in a certified chemical fume hood to prevent inhalation of
vapors or aerosols.[2]

Experimental Protocols: Step-by-Step Guidance
Preparation and Weighing

o Designate a Work Area: All handling of Oxolan-3-yl methanesulfonate should be done in a
designated area within a chemical fume hood.

o Assemble Materials: Before handling the chemical, ensure all necessary equipment
(glassware, spatulas, etc.) and a spill kit are readily accessible inside the fume hood.

e Don PPE: Put on all required personal protective equipment as outlined in the PPE selection
guide.

e Weighing: Tare a suitable container on a balance inside the fume hood. Carefully dispense
the required amount of the chemical, minimizing the creation of dust or aerosols. Close the
primary container immediately after dispensing.

Reaction Setup

 Inert Atmosphere: If the reaction is sensitive to air or moisture, ensure the reaction vessel is
under an inert atmosphere (e.g., nitrogen or argon).

o Addition: Add the weighed Oxolan-3-yl methanesulfonate to the reaction vessel carefully,
avoiding splashes. If it is a solid, add it directly. If it is a liquid, use a syringe or cannula.

o Temperature Control: If the reaction is exothermic, use an ice bath or other cooling method
to control the temperature during addition.

Disposal Plan

Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety.

Waste Segregation and Collection
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o Solid Waste: Dispose of any contaminated consumables, such as gloves, weigh boats, and
paper towels, in a designated hazardous solid waste container. This container should be
clearly labeled with the chemical name.

o Liquid Waste: All reaction mixtures and solvent washes containing Oxolan-3-yl
methanesulfonate must be collected in a designated hazardous liquid waste container. Do
not mix incompatible waste streams.

o Contaminated Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,
acetone) in the fume hood. The rinsate should be collected as hazardous liquid waste. After
rinsing, the glassware can be washed according to standard laboratory procedures.

Disposal Procedure

o Labeling: Ensure all waste containers are accurately and securely labeled with their
contents.

o Storage: Store waste containers in a designated, well-ventilated secondary containment area
away from incompatible materials.

» Arrangement for Pickup: Follow your institution's guidelines for the disposal of hazardous
chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup. Do not pour any chemical waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Oxolan-3-yl Methanesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186733#personal-protective-equipment-for-handling-
oxolan-3-yl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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